Cas no 62853-92-3 (Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl-)

Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl- structure
62853-92-3 structure
Product Name:Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl-
CAS No:62853-92-3
MF:C10H16O2
MW:168.232843399048
CID:429862
Update Time:2024-01-29

Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptan-2-one, 1-(hydroxymethyl)-3,3-dimethyl-
    • Inchi: 1S/C10H16O2/c1-9(2)7-3-4-10(5-7,6-11)8(9)12/h7,11H,3-6H2,1-2H3
    • InChI Key: DXBZHTQWANLTPY-UHFFFAOYSA-N
    • SMILES: C12(CO)CC(CC1)C(C)(C)C2=O

Computed Properties

  • Exact Mass: 168.11508

Experimental Properties

  • Density: 1.096±0.06 g/cm3(Predicted)
  • Boiling Point: 258.8±13.0 °C(Predicted)
  • PSA: 37.3
  • pka: 14.07±0.10(Predicted)
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